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Compound of Interest

Compound Name: 2',5'-Bis-O-(triphenylMethyl)uridine

Cat. No.: B13089096 Get Quote

This technical guide provides a comprehensive overview of 2',5'-bis-O-trityluridine, a protected

nucleoside derivative crucial for the chemical synthesis of oligonucleotides and in various

biochemical studies. This document is intended for researchers, scientists, and professionals in

the fields of drug development and nucleic acid chemistry.

Core Data Presentation
The quantitative data for 2',5'-bis-O-trityluridine, based on its chemical structure derived from

uridine and two trityl protecting groups, are summarized below.

Parameter Value

Chemical Formula C47H40N2O6

Molecular Weight 728.84 g/mol

Appearance White to off-white solid

Solubility

Soluble in organic solvents like

dichloromethane, chloroform, and ethyl acetate.

Insoluble in water.

Note: The molecular weight and formula are calculated based on the structure of uridine with

two trityl groups attached at the 2' and 5' positions of the ribose sugar.
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Experimental Protocols
The following sections detail generalized experimental protocols for the synthesis and

characterization of 2',5'-bis-O-trityluridine.

1. Synthesis of 2',5'-bis-O-trityluridine

This protocol describes a common method for the selective protection of the hydroxyl groups of

uridine.

Materials:

Uridine

Trityl chloride (TrCl)

Anhydrous pyridine

N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Silica gel for column chromatography

Ethyl acetate and hexane for elution

Procedure:

Dissolve uridine in a minimal amount of anhydrous pyridine and DMF.

Cool the solution to 0°C in an ice bath.

Add trityl chloride (approximately 2.2 equivalents) portion-wise to the stirred solution.

Allow the reaction to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, quench it by adding cold water.
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Extract the product with dichloromethane.

Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure.

Purify the crude product by silica gel column chromatography using a gradient of ethyl

acetate in hexane.

Collect the fractions containing the desired product and evaporate the solvent to obtain

2',5'-bis-O-trityluridine as a solid.

2. Characterization of 2',5'-bis-O-trityluridine

The identity and purity of the synthesized compound can be confirmed using the following

analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR and ¹³C NMR spectroscopy are used to confirm the structure. The presence of the

trityl groups will be indicated by characteristic signals in the aromatic region (typically

between 7.2 and 7.5 ppm in ¹H NMR). The attachment to the 2' and 5' positions can be

confirmed by the chemical shifts of the ribose protons.

Mass Spectrometry (MS):

Electrospray ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) mass

spectrometry can be used to determine the molecular weight of the compound, confirming

the expected mass-to-charge ratio corresponding to the molecular formula C47H40N2O6.

High-Performance Liquid Chromatography (HPLC):

Reversed-phase HPLC can be employed to assess the purity of the synthesized 2',5'-bis-

O-trityluridine.
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Experimental Workflow for Synthesis and Purification

The following diagram illustrates the general workflow for the synthesis and subsequent

purification of 2',5'-bis-O-trityluridine.
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Synthesis and Purification Workflow
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Signaling Pathway Context: Role of Uridine in Pyrimidine Metabolism

While 2',5'-bis-O-trityluridine is a synthetic molecule, its core, uridine, is a key component in

cellular pyrimidine metabolism. The following diagram shows a simplified pathway involving

uridine.
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Simplified Pyrimidine Metabolism Pathway
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[https://www.benchchem.com/product/b13089096#2-5-bis-o-trityluridine-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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